Cas no 2228421-56-3 (1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine)

1-3-(1H-1,2,3,4-Tetrazol-5-yl)phenylcyclohexan-1-amine is a specialized chemical compound featuring a tetrazole-functionalized phenyl group attached to a cyclohexylamine core. The tetrazole moiety imparts unique electronic and steric properties, making it valuable in medicinal chemistry and drug development as a bioisostere for carboxylic acids or other heterocycles. Its rigid cyclohexylamine structure enhances conformational stability, which can improve binding affinity in pharmacological applications. The compound’s synthetic versatility allows for further derivatization, enabling the exploration of structure-activity relationships. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles, making it a promising intermediate for bioactive molecule design.
1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine structure
2228421-56-3 structure
Product Name:1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine
CAS No:2228421-56-3
MF:C13H17N5
MW:243.307581663132
CID:6138991
PubChem ID:165765497
Update Time:2025-06-12

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine
    • 2228421-56-3
    • 1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
    • EN300-1771736
    • Inchi: 1S/C13H17N5/c14-13(7-2-1-3-8-13)11-6-4-5-10(9-11)12-15-17-18-16-12/h4-6,9H,1-3,7-8,14H2,(H,15,16,17,18)
    • InChI Key: TURXGZRBZVZIST-UHFFFAOYSA-N
    • SMILES: NC1(C2C=CC=C(C3N=NNN=3)C=2)CCCCC1

Computed Properties

  • Exact Mass: 243.14839556g/mol
  • Monoisotopic Mass: 243.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.5Ų

1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1771736-0.05g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
0.05g
$959.0 2023-09-20
Enamine
EN300-1771736-0.1g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
0.1g
$1005.0 2023-09-20
Enamine
EN300-1771736-0.25g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
0.25g
$1051.0 2023-09-20
Enamine
EN300-1771736-0.5g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
0.5g
$1097.0 2023-09-20
Enamine
EN300-1771736-1.0g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
1g
$1142.0 2023-06-03
Enamine
EN300-1771736-2.5g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
2.5g
$2240.0 2023-09-20
Enamine
EN300-1771736-5.0g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
5g
$3313.0 2023-06-03
Enamine
EN300-1771736-10.0g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
10g
$4914.0 2023-06-03
Enamine
EN300-1771736-1g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
1g
$1142.0 2023-09-20
Enamine
EN300-1771736-5g
1-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]cyclohexan-1-amine
2228421-56-3
5g
$3313.0 2023-09-20

Additional information on 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine

Comprehensive Overview of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine (CAS No. 2228421-56-3)

The compound 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine (CAS No. 2228421-56-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive tetrazole moiety and cyclohexylamine backbone make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its bioisosteric properties, which allow it to mimic carboxylic acids in biological systems, enhancing its utility in medicinal chemistry.

One of the key features of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine is its heterocyclic structure, which contributes to its stability and reactivity. The tetrazole ring is known for its metabolic stability and ability to participate in hydrogen bonding, making it a valuable scaffold in the design of small-molecule inhibitors. This has led to its investigation in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel chemical entities with improved pharmacokinetic profiles has surged, and 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine fits this niche perfectly. Its lipophilic character, combined with the polar tetrazole group, offers a balanced solubility profile, which is critical for oral bioavailability. This has sparked interest in its potential as a lead compound for developing treatments for chronic diseases, such as diabetes and cardiovascular conditions, which are among the most searched health topics globally.

From a synthetic chemistry perspective, the preparation of 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine involves multi-step organic transformations, including cyclohexane functionalization and tetrazole ring formation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable synthesis methods. Researchers are also exploring catalytic approaches to reduce waste and improve efficiency, addressing the broader industry shift toward environmentally friendly practices.

The compound's potential extends beyond pharmaceuticals. Its aromatic tetrazole component has been studied for applications in material science, particularly in the development of high-energy materials and coordination polymers. These materials are of interest for their thermal stability and electronic properties, which are relevant to advancements in renewable energy and nanotechnology—two fields dominating scientific discourse today.

In summary, 1-3-(1H-1,2,3,4-tetrazol-5-yl)phenylcyclohexan-1-amine (CAS No. 2228421-56-3) represents a versatile and innovative compound with broad applicability. Its unique structural features and alignment with current research trends make it a subject of ongoing investigation, particularly in the contexts of drug development, sustainable chemistry, and advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent